Cas no 16857-10-6 (Phenol, 2,2'-thiobis[4-octyl-)

Phenol, 2,2'-thiobis[4-octyl- structure
Phenol, 2,2'-thiobis[4-octyl- structure
Product Name:Phenol, 2,2'-thiobis[4-octyl-
CAS No:16857-10-6
MF:C28H42O2S
MW:442.696887493134
CID:1349169
Update Time:2024-08-17

Phenol, 2,2'-thiobis[4-octyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,2'-thiobis[4-octyl-
    • Inchi: 1S/C28H42O2S/c1-3-5-7-9-11-13-15-23-17-19-25(29)27(21-23)31-28-22-24(18-20-26(28)30)16-14-12-10-8-6-4-2/h17-22,29-30H,3-16H2,1-2H3
    • InChI Key: LBOGPIWNHXHYHN-UHFFFAOYSA-N
    • SMILES: S(C1=CC(CCCCCCCC)=CC=C1O)C1=CC(CCCCCCCC)=CC=C1O

Computed Properties

  • Exact Mass: 442.29076

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 559.6±50.0 °C(Predicted)
  • PSA: 40.46
  • pka: 8.86±0.50(Predicted)
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